Cas no 2054339-01-2 (N-Boc-N-bis(PEG2-acid))

• Product Name: N-Boc-N-bis(PEG2-acid)
• CAS No: 2054339-01-2
• MF: C₁₉H₃₅NO₁₀
• MW: 437.481907129288
• CID: 3045444
• PubChem ID: 123132039
• Update Time: 2025-11-02

N-Boc-N-bis(PEG2-acid) Chemical and Physical Properties

Names and Identifiers

• N-Boc-N-bis(PEG2-acid)
• Acid-apeg4-acid n-boc
• C70082
• 3-{2-[2-(13-carboxy-2,2-dimethyl-4-oxo-3,8,11-trioxa-5-azatridecan-5-yl)ethoxy]ethoxy}propanoic acid
• CS-0115265
• HY-140538
• 2054339-01-2
• Acid-apeg4-acidn-boc
• DA-70533
• AKOS040743645
• BP-23410
• 3-[2-[2-[2-[2-(2-carboxyethoxy)ethoxy]ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]ethoxy]ethoxy]propanoic acid

• Inchi： 1S/C19H35NO10/c1-19(2,3)30-18(25)20(6-10-28-14-12-26-8-4-16(21)22)7-11-29-15-13-27-9-5-17(23)24/h4-15H2,1-3H3,(H,21,22)(H,23,24)
• InChI Key： BCKFXKJMBCVDJV-UHFFFAOYSA-N
• SMILES： O(C(N(CCOCCOCCC(=O)O)CCOCCOCCC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 437.22609631g/mol
• Monoisotopic Mass: 437.22609631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 20
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 141

Additional information on N-Boc-N-bis(PEG2-acid)

N-Boc-N-bis(PEG2-acid): A Versatile Building Block for Drug Discovery and Bioconjugation

In the rapidly evolving field of medicinal chemistry and bioconjugation, N-Boc-N-bis(PEG2-acid) (CAS No. 2054339-01-2) has emerged as a crucial molecular building block. This PEGylated compound combines the protective properties of a Boc (tert-butoxycarbonyl) group with the flexibility and water-solubility imparted by polyethylene glycol (PEG) chains, making it particularly valuable in modern drug development and protein modification applications.

The growing interest in PEGylation technology and biocompatible linkers has positioned N-Boc-N-bis(PEG2-acid) as a sought-after reagent. Researchers frequently search for terms like "Boc-PEG-acid derivatives," "PEG2 spacer applications," and "amine-protected PEG compounds," reflecting the compound's relevance in current scientific investigations. Its unique structure features two PEG2 acid moieties attached to a central nitrogen atom protected by a Boc group, offering dual functionality for conjugation reactions.

From a chemical perspective, N-Boc-N-bis(PEG2-acid) demonstrates excellent solubility in both aqueous and organic solvents, a property highly valued in drug delivery system development. The compound's molecular weight (approximately 392.42 g/mol) and its PEG spacer arms make it ideal for creating water-soluble drug conjugates while maintaining biological activity. Recent publications highlight its use in developing ADC (antibody-drug conjugates) and targeted therapeutics, addressing the pharmaceutical industry's focus on precision medicine.

The protective Boc group in N-Boc-N-bis(PEG2-acid) serves multiple purposes in synthetic chemistry. It allows selective deprotection under mild acidic conditions, enabling sequential conjugation strategies that researchers often inquire about when searching for "orthogonal protection chemistry" or "stepwise bioconjugation methods." This characteristic makes the compound particularly useful in peptide synthesis and protein engineering applications where controlled assembly is required.

In the context of current biopharmaceutical trends, N-Boc-N-bis(PEG2-acid) addresses several industry challenges. Its PEG components help reduce immunogenicity—a common concern with biological therapeutics—while improving circulation time, answering frequent queries about "PEGylation benefits" and "half-life extension strategies." The compound's structure also facilitates the creation of branched PEG architectures, which are gaining attention for their enhanced drug-loading capacity compared to linear PEGs.

The synthesis and applications of N-Boc-N-bis(PEG2-acid) align with growing interests in green chemistry and sustainable pharmaceutical production. The compound's efficient synthetic routes and potential for atom economy respond to searches about "environmentally friendly chemical synthesis" in the pharmaceutical sector. Moreover, its role in developing biodegradable drug carriers positions it as relevant to current discussions about reducing medical waste and improving drug sustainability.

Quality control aspects of N-Boc-N-bis(PEG2-acid) frequently appear in technical discussions, particularly regarding "PEG compound characterization" and "Boc-protected amine analysis." Advanced analytical techniques such as HPLC-MS and NMR spectroscopy are essential for verifying the compound's purity and structural integrity, topics that generate significant interest among quality assurance professionals in the pharmaceutical industry.

Looking toward future applications, N-Boc-N-bis(PEG2-acid) shows promise in emerging fields like theranostics (therapy + diagnostics) and personalized medicine. Its ability to serve as a modular linker in multifunctional compounds addresses frequent searches about "multitargeting drug design" and "combination therapies." The compound's versatility also extends to material science applications, particularly in creating PEG-based hydrogels for controlled drug release systems.

Storage and handling of N-Boc-N-bis(PEG2-acid) require attention to its chemical stability. The compound typically remains stable at room temperature when protected from moisture, addressing common questions about "PEG compound storage conditions." Its hygroscopic nature necessitates proper desiccation, a practical consideration frequently discussed in laboratory forums and technical bulletins.

The commercial availability of N-Boc-N-bis(PEG2-acid) from specialized chemical suppliers has increased in response to growing demand from both academic research and industrial applications. Pricing and scale-up production questions often accompany searches for this compound, reflecting the practical considerations of researchers planning large-scale bioconjugation projects or process development initiatives.

In conclusion, N-Boc-N-bis(PEG2-acid) (CAS No. 2054339-01-2) represents a sophisticated solution to multiple challenges in modern drug development and biomolecular engineering. Its unique combination of protective group chemistry and PEG spacer technology makes it invaluable for researchers working on next-generation therapeutics, diagnostic agents, and advanced biomaterials. As the pharmaceutical industry continues to emphasize targeted delivery and improved pharmacokinetics, the importance of such specialized PEG derivatives will undoubtedly grow.